Cas no 67761-04-0 (1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-)
67761-04-0 structure
Product Name:1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
CAS No:67761-04-0
MF:C20H26N2O4S2
MW:422.56144285202
CID:524006
PubChem ID:263910
Update Time:2025-04-19
1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-
- 1,5-bis-(4-methylphenyl)sulfonyl-1,5-diazocane
- 1,5-Bis-<p-toluolsulfonyl>-octahydro-1,5-diazocin
- 1,5-ditosyl-1,5-diazacyclooctane
- N,N'-Bis-<p-toluolsulfonyl>octahydro-1,5-diazocin
- 1,5-Ditosyl-1,5-diazocane
- Oprea1_835608
- DTXSID70987091
- MFCD02170525
- NSC-98620
- 67761-04-0
- 1,5-Bis(4-methylbenzene-1-sulfonyl)-1,5-diazocane
- SY310374
- NSC98620
-
- Inchi: 1S/C20H26N2O4S2/c1-17-5-9-19(10-6-17)27(23,24)21-13-3-15-22(16-4-14-21)28(25,26)20-11-7-18(2)8-12-20/h5-12H,3-4,13-16H2,1-2H3
- InChI Key: JVECPRCCIVFZKP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCCN(CCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 422.13300
- Monoisotopic Mass: 422.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.5Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 586.5°Cat760mmHg
- Flash Point: 308.5°C
- Refractive Index: 1.59
- PSA: 91.52000
- LogP: 4.81620
1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
67761-04-0 (1,5-Diazocine,octahydro-1,5-bis[(4-methylphenyl)sulfonyl]-) Related Products
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